Cas no 50594-86-0 (Phenol, 5-[2,6-dichloro-5-(trifluoromethyl)phenoxy]-2-nitro-)

• Product Name: Phenol, 5-[2,6-dichloro-5-(trifluoromethyl)phenoxy]-2-nitro-
• CAS No: 50594-86-0
• MF: C₁₃H₆Cl₂F₃NO₄
• MW: 368.092252254486
• CID: 364559
• PubChem ID: 71366522
• Update Time: 2025-04-19

Phenol, 5-[2,6-dichloro-5-(trifluoromethyl)phenoxy]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-[2,6-dichloro-5-(trifluoromethyl)phenoxy]-2-nitro-
• 5-[2,6-dichloro-3-(trifluoromethyl)phenoxy]-2-nitrophenol
• DTXSID10789879
• 50594-86-0

• Inchi： 1S/C13H6Cl2F3NO4/c14-8-3-2-7(13(16,17)18)11(15)12(8)23-6-1-4-9(19(21)22)10(20)5-6/h1-5,20H
• InChI Key： DUJBDWHIAKNCDV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(F)(F)F)Cl)OC1C=CC(=C(C=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 366.96268
• Monoisotopic Mass: 366.9625975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 72.6